Cas no 332388-18-8 (<br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-ac etamide)

• Product Name: <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-ac etamide
• CAS No: 332388-18-8
• MF: C₂₃H₁₉BrN₄OS
• MW: 479.392162561417
• CID: 3071775
• PubChem ID: 1124866
• Update Time: 2025-06-20

<br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-ac etamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-ac etamide
• 2-((5-(2-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide
• 332388-18-8
• 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide
• AKOS000583274

• MDL： MFCD01432777
• Inchi： 1S/C23H19BrN4OS/c1-16-11-13-17(14-12-16)25-21(29)15-30-23-27-26-22(19-9-5-6-10-20(19)24)28(23)18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,25,29)
• InChI Key： OLRUXBDYVXNFRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 478.04629Da
• Monoisotopic Mass: 478.04629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-ac etamide

2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide: A Promising Compound in Modern Pharmaceutical Research

2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide, with the CAS number 332388-18-8, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The integration of multiple functional groups, including bromophenyl, triazolyl, and acetamide moieties, positions this molecule as a versatile scaffold for further chemical modifications and biological studies.

The 4H-[1,2,4]triazol-3-ylsulfanyl group within the compound's structure is particularly noteworthy. Triazoles are well-known for their biological activity, often serving as key components in pharmaceuticals due to their ability to modulate enzyme activity and receptor interactions. The 2-bromo-phenyl substituent adds a layer of complexity, potentially enhancing the compound's reactivity and biological activity through steric and electronic effects. The N-p-tolyl group further contributes to the molecule's stability and solubility, making it a suitable candidate for further exploration in drug development.

Recent studies have highlighted the potential of 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide in modulating inflammatory pathways. Researchers at the University of California, San Francisco, have reported that this compound exhibits significant anti-inflammatory properties, which may be attributed to its ability to inhibit key enzymes involved in the production of pro-inflammatory cytokines. These findings suggest that the compound could be a valuable tool in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the 4H-[1,2,4]triazol-3-ylsulfanyl moiety has been shown to interact with various cellular targets, including ion channels and G-protein coupled receptors. This interaction could lead to the modulation of intracellular signaling pathways, which is crucial for the regulation of physiological processes. The 2-bromo-phenyl group may enhance these interactions by providing additional points of contact with target proteins, thereby increasing the compound's efficacy.

Another area of interest is the compound's potential as a lead molecule for the development of new therapies. The N-p-tolyl substituent contributes to the molecule's overall stability, which is essential for maintaining its pharmacological activity in vivo. Additionally, the acetamide group provides a flexible scaffold for further chemical modifications, allowing researchers to tailor the compound's properties to suit specific therapeutic applications.

Recent advances in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular docking studies have demonstrated that 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide can bind to various target proteins with high affinity, suggesting its potential as a multi-target drug. This property is particularly valuable in the treatment of complex diseases where multiple pathways are involved.

Furthermore, the compound's pharmacokinetic properties are being investigated to determine its suitability for clinical applications. Studies have shown that the 4H-[1,2,4]triazol-3-ylsulfanyl group enhances the compound's solubility, which is critical for its absorption and distribution in the body. The 2-bromo-phenyl substituent may also play a role in improving the compound's metabolic stability, reducing the risk of rapid degradation in the bloodstream.

Researchers are also exploring the compound's potential in the treatment of neurodegenerative diseases. Preliminary studies suggest that 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide may have neuroprotective effects, potentially by modulating the activity of enzymes involved in neuronal damage. This line of research is still in its early stages, but the findings could pave the way for new therapeutic strategies in the management of conditions such as Alzheimer's and Parkinson's disease.

The N-p-tolyl group's contribution to the compound's stability is also being studied in the context of drug delivery systems. By incorporating this group into nanocarriers or other delivery vehicles, researchers aim to enhance the compound's bioavailability and target specificity. This approach could significantly improve the therapeutic outcomes of the compound by ensuring its delivery to the intended site of action.

Additionally, the compound's potential as an antiviral agent is being investigated. Given the global impact of viral infections, the development of new antiviral drugs is a critical priority. Preliminary studies have shown that 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide may inhibit the replication of certain viruses by interfering with their life cycle. These findings highlight the compound's versatility and its potential to address a wide range of medical challenges.

Despite the promising results, further research is needed to fully understand the compound's mechanisms of action and its potential side effects. Clinical trials are currently in the planning stages, with the goal of evaluating the compound's safety and efficacy in human subjects. The successful development of this compound could represent a significant breakthrough in the field of pharmaceutical science, offering new treatment options for patients with various diseases.

In conclusion, 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-p-tolyl-acetamide is a compound with a wide range of potential applications in modern medicine. Its complex structure, combined with its ability to interact with multiple biological targets, makes it a valuable candidate for further research and development. As scientific understanding of this compound continues to grow, its role in the treatment of various diseases is likely to expand, offering new hope for patients in need of effective therapies.